Cas no 872362-56-6 (1,2,4-Oxadiazole, 5-(3-butynyl)-3-[2-(trifluoromethyl)phenyl]-)

• Product Name: 1,2,4-Oxadiazole, 5-(3-butynyl)-3-[2-(trifluoromethyl)phenyl]-
• CAS No: 872362-56-6
• MF: C₁₃H₉F₃N₂O
• MW: 266.218573331833
• CID: 1880722
• Update Time: 2025-01-09

1,2,4-Oxadiazole, 5-(3-butynyl)-3-[2-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 5-(3-butynyl)-3-[2-(trifluoromethyl)phenyl]-
• 1,2,4-Oxadiazole, 5-(3-butyn-1-yl)-3-[2-(trifluoromethyl)phenyl]-

• Inchi： 1S/C13H9F3N2O/c1-2-3-8-11-17-12(18-19-11)9-6-4-5-7-10(9)13(14,15)16/h1,4-7H,3,8H2
• InChI Key： BRKSIPVWEWQORB-UHFFFAOYSA-N
• SMILES： O1C(CCC#C)=NC(C2=CC=CC=C2C(F)(F)F)=N1

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• Boiling Point: 351.3±52.0 °C(Predicted)
• pka: -1.68±0.44(Predicted)